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Compound of Interest

Compound Name: Cesium acetate
CAS No.: 3396-11-0
Cat. No.: B1353113

Get Quote

\ J

Immediate Action Required: Do not dispose of Cesium Acetate (

) via sanitary sewer systems. While Cesium is not one of the "RCRA 8" heavy metals (like Lead
or Mercury), Cesium Acetate carries a GHS Category 2 Reproductive Toxicity warning (H361).
Modern laboratory stewardship mandates that all cesium salts be collected as chemical waste
to prevent bioaccumulation in municipal water treatment biosolids.

Part 1: Risk Assessment & Characterization

To safely dispose of Cesium Acetate, you must first understand its behavior. It is not merely a
"salt"; it is a biologically active, hygroscopic agent.

The Biological Hazard: Potassium Mimicry
Cesium (

) shares Group 1 alkali metal properties with Potassium (

). In biological systems,

can competitively block potassium channels. While acute toxicity is moderate, the primary
concern for disposal is Reproductive Toxicity.
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o H-Code H361: Suspected of damaging fertility or the unborn child.[1]
e H-Code H302: Harmful if swallowed.[2][3]

The Physical Hazard: Hygroscopicity

Cesium Acetate is extremely hygroscopic. It will aggressively absorb atmospheric moisture
until it deliquesces (dissolves in its own absorbed water).

o Disposal Implication: A solid waste container left uncapped will rapidly become a liquid waste
container, increasing disposal costs and potentially corroding metal drums if the resulting
acetate solution becomes acidic over time.

Table 1: Key Safety & Physical Data

Parameter Value Operational Consequence

Use for waste

CAS Number 3396-11-0 o
profiling/inventory.[4]
) ] ) ) Becomes viscous liquid if
Physical State White crystalline solid ]
exposed to air.[4]
Highly Soluble ( Difficult to precipitate; requires
Solubility liquid waste stream if
g/L) dissolved.[4]
Generally neutral/weakly basic;
pH (Aqueous) ~7.0-8.5 compatible with most organic
waste streams.[4]
Do not mix with Nitric Acid or
Incompatibilities Strong Oxidizers, Strong Acids  Perchlorates in waste drums.

[4]

Part 2: Pre-Disposal Stabilization & Segregation

Effective disposal starts at the bench, not the loading dock. Follow these stabilization protocols
to minimize risk and cost.
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Managing the Hygroscopic Loop

o Protocol: If disposing of solid Cesium Acetate (e.g., expired reagent), place the original
container inside a secondary, sealable bag (e.g., Ziploc or heat-seal) before placing it in the
waste drum.[4]

e Reasoning: This "double containment" prevents the salt from pulling moisture out of other
trash in the drum, which could create a leachate soup at the bottom of the container.

Chemical Segregation

Cesium Acetate contains an organic anion (acetate) and an inorganic cation (cesium).
e Do NOT mix with Strong Acids: Mixing with strong acids (HCI,

) will liberate Acetic Acid fumes (vinegar smell), which can pressurize waste containers.

e Do NOT mix with Strong Oxidizers: Acetate is a reducing agent (fuel). Mixing with strong
oxidizers (Permanganates, Nitrates) creates a potential fire hazard.

Part 3: The Disposal Workflow

This workflow is designed to ensure compliance with both EPA regulations and Best
Management Practices (BMP).

Scenario A: Solid Waste (Expired/Spilled Reagent)

» Containerize: Keep in the original glass/plastic bottle if possible.

e Labeling: Apply a hazardous waste label. Mark as "Non-RCRA Regulated Chemical Waste"
(unless mixed with solvents). Explicitly write: "Contains Cesium - Repro Toxin."

e Packing: Place in a Lab Pack drum designated for "Inorganic Salts" or "General Organics"
depending on your facility's specific waste profile.

Scenario B: Liquid Waste (Reaction Mixtures)

o Characterize Solvent: Determine if the solvent is aqueous or organic.
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o If Organic (e.g., DMSO, Methanol):[4] Dispose of in the standard "Organic Solvents" waste
stream. The cesium will remain in the ash/sludge after incineration.

o If Aqueous:[5]Do not pour down the drain. Collect in a carboy labeled "Aqueous Waste
with Toxic Metals."

e pH Check: Ensure the solution is pH 5-9. If highly acidic, neutralize carefully with Sodium
Bicarbonate before adding to the main waste carboy to prevent off-gassing.

Visual Decision Tree (DOT Diagram)

Waste Cesium Acetate Generated

Determine Physical State

VAN

Solid (Powder/Crystals) Liquid (Solution)

' '

Double Bag / Seal Container
(Prevent Moisture Absorption)

Identify Solvent Base

'

Aqueous Solution Organic Solvent

Place in Lab Pack Drum
(Inorganic Salts)

Do NOT Pour Down Drain Standard Organic Waste Stream
(Reproductive Toxin) (Incineration)

Collect in Carboy:
'‘Agueous Waste w/ Heavy Metals'
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Figure 1: Decision matrix for Cesium Acetate waste streams. Note the critical prohibition of
drain disposal for aqueous solutions.[6]

Part 4: Regulatory Compliance (RCRA & DOT)
RCRA Status (USA)

Cesium Acetate is not a P-listed or U-listed hazardous waste under 40 CFR 261.33.
o Implication: It does not automatically trigger "Hazardous Waste" status solely by its name.

o Caveat: Most institutions manage it as hazardous waste due to the "Characteristic of
Toxicity" (if leachable) or internal "Best Practice" policies regarding reproductive toxins.
Always default to treating it as hazardous chemical waste.

DOT Shipping Classification

Pure Cesium Acetate is generally Not Regulated for transport by the US DOT (49 CFR) unless
it is in a solution that is flammable or corrosive.

» Shipping Name: Non-regulated chemical solid.

e Labeling: Even if not DOT regulated, lab containers must carry GHS warnings (Irritant/Health
Hazard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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